Cas no 2694723-06-1 (Methyl 4-bromo-2,6-dimethyl-3-nitrobenzoate)

Methyl 4-bromo-2,6-dimethyl-3-nitrobenzoate is a brominated and nitrated aromatic ester with a molecular formula of C₁₀H₁₀BrNO₄. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its key structural features—the bromo and nitro substituents at the 4- and 3-positions, respectively, along with the ester functionality—make it valuable for further functionalization via cross-coupling, nucleophilic substitution, or reduction reactions. The methyl ester group enhances solubility in organic solvents, facilitating downstream reactions. The compound’s well-defined reactivity and stability under standard conditions make it a reliable building block for complex molecule synthesis.
Methyl 4-bromo-2,6-dimethyl-3-nitrobenzoate structure
2694723-06-1 structure
Product Name:Methyl 4-bromo-2,6-dimethyl-3-nitrobenzoate
CAS No:2694723-06-1
MF:C10H10BrNO4
MW:288.094702243805
MDL:MFCD34563241
CID:5613266
PubChem ID:165940697
Update Time:2025-05-24

Methyl 4-bromo-2,6-dimethyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • EN300-33047908
    • methyl 4-bromo-2,6-dimethyl-3-nitrobenzoate
    • 2694723-06-1
    • Benzoic acid, 4-bromo-2,6-dimethyl-3-nitro-, methyl ester
    • Methyl 4-bromo-2,6-dimethyl-3-nitrobenzoate
    • MDL: MFCD34563241
    • Inchi: 1S/C10H10BrNO4/c1-5-4-7(11)9(12(14)15)6(2)8(5)10(13)16-3/h4H,1-3H3
    • InChI Key: ULMGRWFUMGPRFI-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C(C(=O)OC)=C(C)C=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 286.97932g/mol
  • Monoisotopic Mass: 286.97932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • Density: 1.533±0.06 g/cm3(Predicted)
  • Boiling Point: 343.5±37.0 °C(Predicted)

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Additional information on Methyl 4-bromo-2,6-dimethyl-3-nitrobenzoate

Methyl 4-bromo-2,6-dimethyl-3-nitrobenzoate (CAS No. 2694723-06-1): A Versatile Intermediate in Modern Chemical Synthesis

Methyl 4-bromo-2,6-dimethyl-3-nitrobenzoate, identified by its CAS number 2694723-06-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its nitro and bromo substituents on a dimethylated benzoate backbone, has garnered attention due to its utility as a versatile intermediate in the synthesis of various pharmacologically active compounds.

The structural features of Methyl 4-bromo-2,6-dimethyl-3-nitrobenzoate make it a valuable building block for chemists exploring novel drug architectures. The presence of both bromine and nitro groups provides multiple sites for further functionalization, enabling the construction of complex molecular frameworks. This property is particularly advantageous in the development of heterocyclic compounds, which are prevalent in modern medicinal chemistry.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents targeting neurological disorders. Methyl 4-bromo-2,6-dimethyl-3-nitrobenzoate has emerged as a key intermediate in the synthesis of molecules with potential neuroprotective and anti-inflammatory properties. For instance, derivatives of this compound have been investigated for their ability to modulate neurotransmitter receptors, offering promising avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

The nitro group in Methyl 4-bromo-2,6-dimethyl-3-nitrobenzoate is particularly noteworthy for its reactivity. It can be reduced to an amine group under appropriate conditions, facilitating the introduction of amine functionalities into the molecular structure. This transformation is crucial in the synthesis of biologically active molecules, where amine groups often serve as key pharmacophores. Additionally, the bromine atom can undergo various substitution reactions, including cross-coupling reactions with organometallic reagents, further expanding the synthetic possibilities.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic methodologies. Methyl 4-bromo-2,6-dimethyl-3-nitrobenzoate has been utilized in the development of environmentally friendly synthetic routes. For example, catalytic hydrogenation techniques have been employed to selectively reduce the nitro group without affecting other functional groups in the molecule. Such methods align with the growing emphasis on reducing waste and minimizing hazardous byproducts in chemical synthesis.

The pharmaceutical industry has shown particular interest in Methyl 4-bromo-2,6-dimethyl-3-nitrobenzoate due to its role in producing intermediates for antiviral and anticancer agents. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on various enzymes and receptors involved in viral replication and cancer cell proliferation. These findings have spurred further research into optimizing synthetic routes to improve yield and purity while maintaining cost-effectiveness.

In conclusion, Methyl 4-bromo-2,6-dimethyl-3-nitrobenzoate (CAS No. 2694723-06-1) is a multifaceted compound with significant applications in chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists developing novel therapeutic agents. As research continues to evolve, this compound is likely to play an even greater role in advancing our understanding of molecular interactions and drug design.

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